Cas no 5049-62-7 (2-Pyrazinesulfonicacid, sodium salt (1:1))

• Product Name: 2-Pyrazinesulfonicacid, sodium salt (1:1)
• CAS No: 5049-62-7
• MF: C₄H₄N₂NaO₃S
• MW: 183.140930175781
• CID: 386256
• PubChem ID: 24183096
• Update Time: 2025-04-19

2-Pyrazinesulfonicacid, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinesulfonicacid, sodium salt (1:1)
• sodium,pyrazine-2-sulfonic acid
• NSC23771
• pyrazine-2-sulfonic acid sodium salt
• pyrazinesulfonic acid , sodium-salt
• Pyrazinsulfonsaeure, Natrium-Salz
• sodium pyrazine-2-sulfonate
• DTXSID30636674
• NSC-23771
• sodium;pyrazine-2-sulfonic acid
• 5049-62-7

• Inchi： 1S/C4H4N2O3S.Na/c7-10(8,9)4-3-5-1-2-6-4;/h1-3H,(H,7,8,9);/q;+1
• InChI Key： FLCNHPHXDGJKJN-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CN=1)(=O)(=O)O.[Na+]

Computed Properties

• Exact Mass: 159.99432
• Monoisotopic Mass: 182.98403245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• PSA: 80.15
• LogP: 0.80410